Cas no 138143-24-5 (1-Pyrenecarbonylfluoride)

• Product Name: 1-Pyrenecarbonylfluoride
• CAS No: 138143-24-5
• MF: C₁₇H₉FO
• MW: 248.251168012619
• CID: 164170
• PubChem ID: 126381
• Update Time: 2025-04-19

1-Pyrenecarbonylfluoride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenecarbonylfluoride
• pyrene-1-carbonyl fluoride
• 1-Pyrenecarbonyl fluoride
• 138143-24-5
• DTXSID90160501

• Inchi： 1S/C17H9FO/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： PKUXJHNVOXZUEX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 248.06377
• Monoisotopic Mass: 248.063743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.36
• Boiling Point: 422.8°Cat760mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.8
• PSA: 17.07